Cas no 1805415-86-4 (3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde
• CAS No: 1805415-86-4
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4871720
• Update Time: 2025-06-25

3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-7-4(1-12)6(3-14)13-2-5(7)8(10)11/h2-3,8H
• InChI Key： YYGZFYDJDUNLAP-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=O)N=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde

3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS No. 1805415-86-4): An Overview of a Promising Heterocyclic Compound

3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS No. 1805415-86-4) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and utility in the synthesis of more complex molecules.

The molecular formula of 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde is C₉H₄CF₃N₂O, and its molecular weight is approximately 207.13 g/mol. The presence of a cyano group, difluoromethyl group, and fluorine substituent on the pyridine ring imparts distinct chemical properties to this compound, making it an attractive candidate for various synthetic transformations and biological studies.

Synthetic Routes and Chemical Properties: The synthesis of 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde has been reported in several studies, with notable methods including the reaction of 4-fluoro-5-(difluoromethyl)pyridin-2(1H)-one with cyanoacetic acid followed by oxidation to the aldehyde form. The difluoromethyl group is particularly important as it enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

The chemical properties of 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde include its reactivity towards nucleophiles, such as amines and thiols, which can be leveraged for the synthesis of more complex derivatives. Additionally, the aldehyde functional group provides opportunities for further functionalization through reactions such as reductive amination and condensation with hydrazines or hydroxylamines.

Biological Activities: Recent research has highlighted the potential biological activities of 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy due to their role in regulating gene expression and cell proliferation.

In addition to its anti-cancer properties, 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde has also shown promise in the treatment of neurodegenerative diseases. Research indicates that it can modulate the activity of certain neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

Pharmaceutical Applications: The unique combination of chemical properties and biological activities makes 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde a valuable intermediate in the development of new drugs. Its ability to cross the blood-brain barrier and its low toxicity profile are particularly advantageous for central nervous system (CNS) disorders. Moreover, its stability under physiological conditions ensures that it remains active during drug delivery.

In the pharmaceutical industry, this compound is being explored as a lead molecule for the development of novel therapeutics targeting various diseases. Ongoing clinical trials are evaluating its efficacy and safety in treating cancer, neurodegenerative disorders, and other conditions. The results from these trials are expected to provide further insights into its potential as a therapeutic agent.

Agricultural Applications: Beyond pharmaceuticals, 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde also holds promise in the agrochemical sector. Its structural features make it suitable for use as an intermediate in the synthesis of pesticides and herbicides. Research has shown that derivatives of this compound can effectively control various plant pathogens and pests, offering new solutions for crop protection.

The development of environmentally friendly agrochemicals is a growing trend, and compounds like 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde, with their low toxicity and high selectivity, align well with this objective. Their use can help reduce the environmental impact of traditional pesticides while maintaining or improving crop yields.

Safety Considerations: While 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde shows significant potential in various applications, it is important to handle it with care due to its reactive nature. Standard laboratory safety protocols should be followed when working with this compound to ensure the safety of researchers and laboratory personnel.

In conclusion, 3-Cyano-5-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS No. 1805415-86-4) is a versatile heterocyclic compound with a wide range of potential applications in pharmaceuticals and agrochemicals. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing medical treatments and agricultural practices.